N-(5-(cyclopropylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide
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Description
N-(5-(cyclopropylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C19H23N3O3S3 and its molecular weight is 437.59. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Conformational Analysis
A study focused on synthesizing a non-amidine factor Xa (fXa) inhibitor suitable for an orally available anticoagulant, using 5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine as a binding element. This compound demonstrated potent anti-fXa activity and a prolonged prothrombin time in rats, with a novel intramolecular S-O close contact identified through X-ray crystal analysis, suggesting its role in affinity to the S4 subsite of fXa (Haginoya et al., 2004).
Factor Xa Inhibition
Another study synthesized a series of derivatives that showed potent inhibitory activities against factor Xa when administered orally to rats. This underscores the compound's potential as a factor Xa inhibitor, a key component in the blood coagulation process (Haginoya et al., 2004).
Biochemical Impacts as Insecticidal Agents
A study synthesized a series of heterocyclic compounds incorporating a sulfonamide-bearing thiazole moiety. These compounds were tested as potential insecticidal agents against the cotton leafworm, Spodoptera littoralis, showing potent toxic effects. This highlights the compound's potential use in agricultural pest control (Soliman et al., 2020).
Antimicrobial Properties
Research on the synthesis of novel 5-benzoyl-N-substituted amino- and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones demonstrated their potential as antimicrobial agents. The compounds exhibited significant activities against various bacterial and fungal strains, indicating their potential in developing new antimicrobial therapies (Elgemeie et al., 2017).
Properties
IUPAC Name |
N-(5-cyclopropylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-1-thiophen-2-ylcyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3S3/c23-17(19(8-1-2-9-19)16-4-3-11-26-16)21-18-20-14-7-10-22(12-15(14)27-18)28(24,25)13-5-6-13/h3-4,11,13H,1-2,5-10,12H2,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMFRQLQIVVPYDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=CS2)C(=O)NC3=NC4=C(S3)CN(CC4)S(=O)(=O)C5CC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.